Cas no 2034453-16-0 (N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide)

• Product name: N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide
• CAS No: 2034453-16-0
• MF: C₂₂H₁₈N₄O₃
• MW: 386.4033
• CID: 5351457

N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-9H-xanthene-9-carboxamide
• N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-9H-xanthene-9-carboxamide
• N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide

• Inchi： 1S/C22H18N4O3/c1-26-12-6-9-16(26)21-24-19(29-25-21)13-23-22(27)20-14-7-2-4-10-17(14)28-18-11-5-3-8-15(18)20/h2-12,20H,13H2,1H3,(H,23,27)
• InChI Key： NSYBTUVOMKUWIE-UHFFFAOYSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2C([H])(C(N([H])C([H])([H])C2=NC(C3=C([H])C([H])=C([H])N3C([H])([H])[H])=NO2)=O)C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 568
• Topological Polar Surface Area: 82.2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide

Professional Introduction to Compound with CAS No. 2034453-16-0 and Product Name: N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide

Compound with the CAS number 2034453-16-0 and the product name N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure of this compound incorporates a xanthene core, which is well-known for its fluorescence properties, combined with an oxadiazole moiety, enhancing its interaction with biological targets.

The xanthene moiety in this compound is particularly noteworthy for its role as a fluorescent marker in various biochemical assays. Xanthene derivatives are widely used in imaging techniques and as probes for studying biological processes due to their high quantum yield and stability. The incorporation of a 9-methyl group further enhances the photophysical properties of the xanthene core, making it an excellent candidate for applications in live-cell imaging and fluorescence-based assays.

The oxadiazole ring, another critical component of this compound, contributes to its binding affinity and selectivity towards specific biological targets. Oxadiazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of the 1-methyl-1H-pyrrol-2-yl group in the oxadiazole moiety adds another layer of complexity to the compound's interactions with biological systems, potentially modulating its pharmacokinetic profile.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of xanthene and oxadiazole moieties in this compound provides a versatile scaffold for designing novel therapeutic agents. The structural features of this compound allow it to interact with various biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In the realm of biomedical research, the development of fluorescent probes has been instrumental in understanding complex biological processes at the molecular level. The compound with CAS No. 2034453-16-0 exemplifies the potential of such probes in elucidating cellular mechanisms and diagnosing diseases. Its ability to emit fluorescence upon binding to specific targets makes it an invaluable tool for researchers studying protein-protein interactions, cellular signaling pathways, and metabolic processes.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the xanthene core followed by functionalization with the oxadiazole moiety is a testament to the synthetic prowess required in modern chemical research. Advanced synthetic techniques and methodologies are employed to achieve the desired structural complexity, highlighting the interdisciplinary nature of this field.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Preclinical studies have demonstrated its efficacy in various models, suggesting its utility as a lead compound for drug development. The combination of its structural features and observed biological activity positions it as a candidate for further optimization into a therapeutic agent.

As research continues to evolve, compounds like N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-9H-xanthene-9-carboxamide will play a crucial role in advancing our understanding of disease mechanisms and developing new treatments. The integration of cutting-edge chemical synthesis with modern biomedical techniques underscores the importance of interdisciplinary collaboration in driving innovation.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in diagnostics and therapeutics. The ability to tailor its structural features allows researchers to fine-tune its properties for specific applications, making it a versatile tool in chemical biology.